2-Carboxy-1-methyl-5-sulfanylpyridinium

• Molecular Formula: C7H8NO2S+
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 1-methyl-5-sulfanylpyridin-1-ium-2-carboxylic acid
• InChI: InChI=1S/C7H7NO2S/c1-8-4-5(11)2-3-6(8)7(9)10/h2-4H,1H3,(H-,9,10,11)/p+1
• InChI Key: NTWIRLXIRVUJGU-UHFFFAOYSA-O
• SMILES: C[N+]1=C(C=CC(=C1)S)C(=O)O

Description

2-Carboxy-1-methyl-5-sulfanylpyridinium, also known as CMSP, is a small molecule that has gained attention in recent years due to its potential applications in scientific research. CMSP is a pyridinium derivative that contains a carboxylic acid and a thiol group, making it a versatile molecule for chemical reactions and biological interactions. In

Mechanism of Action

The mechanism of action of 2-Carboxy-1-methyl-5-sulfanylpyridinium as a fluorescent probe for ROS detection involves the oxidation of its thiol group by ROS, resulting in the formation of a highly fluorescent product. This reaction is specific to ROS and does not interfere with other cellular components, making 2-Carboxy-1-methyl-5-sulfanylpyridinium a highly sensitive and selective probe for ROS detection.
Biochemical and Physiological Effects:
2-Carboxy-1-methyl-5-sulfanylpyridinium has been shown to have minimal toxicity and low reactivity towards biological molecules, making it a safe and reliable probe for ROS detection in living cells and tissues. In addition to its use as a fluorescent probe, 2-Carboxy-1-methyl-5-sulfanylpyridinium has also been studied for its potential antioxidant and anti-inflammatory properties, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Carboxy-1-methyl-5-sulfanylpyridinium as a fluorescent probe is its high sensitivity and selectivity for ROS detection, which allows for the visualization of ROS dynamics in real-time. 2-Carboxy-1-methyl-5-sulfanylpyridinium is also easy to synthesize and purify, making it a cost-effective and practical tool for scientific research. However, one limitation of 2-Carboxy-1-methyl-5-sulfanylpyridinium is its relatively short fluorescence lifetime, which may limit its use for long-term imaging studies.

Future Directions

There are several future directions for research on 2-Carboxy-1-methyl-5-sulfanylpyridinium, including the development of new derivatives with improved fluorescence properties and the exploration of its potential applications in other scientific fields, such as drug discovery and materials science. Additionally, the use of 2-Carboxy-1-methyl-5-sulfanylpyridinium as a tool for studying ROS dynamics in disease models may provide new insights into the pathogenesis of various diseases and lead to the development of new therapeutic strategies.

Synthesis Methods

The synthesis of 2-Carboxy-1-methyl-5-sulfanylpyridinium involves a multi-step process that starts with the reaction of 2-chloro-5-methylpyridine with sodium thiolate to form the corresponding thiol compound. This intermediate is then oxidized with hydrogen peroxide to form the disulfide compound, which is subsequently reduced with sodium borohydride to produce 2-Carboxy-1-methyl-5-sulfanylpyridinium. The final product can be purified by column chromatography or recrystallization.

Scientific Research Applications

2-Carboxy-1-methyl-5-sulfanylpyridinium has been studied for its potential applications in various scientific fields, including biochemistry, biophysics, and medicinal chemistry. One of the most promising applications of 2-Carboxy-1-methyl-5-sulfanylpyridinium is its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cells and tissues. ROS are highly reactive molecules that play a key role in cellular signaling and oxidative stress, and their detection is essential for understanding their biological functions and pathological implications.